Cas no 98677-33-9 (Cerebroside C)

• Product Name: Cerebroside C
• CAS No: 98677-33-9
• MF: C₄₃H₇₉NO₉
• MW: 754.088674783707
• CID: 2064640
• PubChem ID: 11767849
• Update Time: 2025-04-21

Cerebroside C Chemical and Physical Properties

Names and Identifiers

• Cerebroside C
• HY-N8396
• 98677-33-9
• CS-0143940
• (R,E)-2-hydroxy-N-((2S,3R,4E,8E)-3-hydroxy-9-methyl-1-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)octadeca-4,8-dien-2-yl)octadec-3-enamide
• (E,2R)-2-hydroxy-N-[(2S,3R,4E,8E)-3-hydroxy-9-methyl-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadeca-4,8-dien-2-yl]octadec-3-enamide
• AKOS040755208
• (E,2R)-2-hydroxy-N-((2S,3R,4E,8E)-3-hydroxy-9-methyl-1-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoctadeca-4,8-dien-2-yl)octadec-3-enamide
• N-(2-hydroxy-3E-octadecenoyl)-1-beta-glucosyl-9-methyl-sphinga-4E,8E-dienine

• Inchi： 1S/C43H79NO9/c1-4-6-8-10-12-13-14-15-16-17-18-20-22-26-31-37(47)42(51)44-35(33-52-43-41(50)40(49)39(48)38(32-45)53-43)36(46)30-27-23-25-29-34(3)28-24-21-19-11-9-7-5-2/h26-27,29-31,35-41,43,45-50H,4-25,28,32-33H2,1-3H3,(H,44,51)/b30-27+,31-26+,34-29+/t35-,36+,37+,38+,39+,40-,41+,43+/m0/s1
• InChI Key： QSPMXWIFLDIBGD-DDSPGNMTSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC[C@@H]([C@@H](/C=C/CC/C=C(\C)/CCCCCCCCC)O)NC([C@@H](/C=C/CCCCCCCCCCCCCC)O)=O

Computed Properties

• Exact Mass: 753.57548310g/mol
• Monoisotopic Mass: 753.57548310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 53
• Rotatable Bond Count: 33
• Complexity: 973
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Color/Form: Solid powder

Cerebroside C Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosyl-N-acylsphingosines